Cas no 295330-62-0 (6-(Benzyloxy)-4-(3-chloro-4-fluoroanilino)quinazolin-7(1H)-one)

• Product Name: 6-(Benzyloxy)-4-(3-chloro-4-fluoroanilino)quinazolin-7(1H)-one
• CAS No: 295330-62-0
• MF: C₂₁H₁₅ClFN₃O₂
• MW: 395.814107179642
• CID: 2839680
• PubChem ID: 135767195
• Update Time: 2025-04-21

6-(Benzyloxy)-4-(3-chloro-4-fluoroanilino)quinazolin-7(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-[(3-chloro-4-fluoro-phenyl)amino]-6-benzyloxy-7-hydroxy-quinazoline
• 6-(benzyloxy)-4-[(3-chloro-4-fluorophenyl)amino]quinazolin-7-ol
• VNEHWUDULXPLBH-UHFFFAOYSA-N
• SCHEMBL4229518
• 6-(Benzyloxy)-4-(3-chloro-4-fluoroanilino)quinazolin-7(1H)-one
• 295330-62-0
• DTXSID90596063
• 6-(Benzyloxy)-4-((3-chloro-4-fluorophenyl)amino)quinazolin-7-ol

• Inchi： 1S/C21H15ClFN3O2/c22-16-8-14(6-7-17(16)23)26-21-15-9-20(19(27)10-18(15)24-12-25-21)28-11-13-4-2-1-3-5-13/h1-10,12,27H,11H2,(H,24,25,26)
• InChI Key： VNEHWUDULXPLBH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1=C2C=C(C(=CC2=NC=N1)O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 395.0836826Da
• Monoisotopic Mass: 395.0836826Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 67.3Ų